4-Bromo-3-formylbenzonitrile

• IUPAC Name: 4-bromo-3-formylbenzonitrile
• InChI: InChI=1S/C8H4BrNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,5H
• InChI Key: BFXZVSRDZFPABM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C=O)Br
• Molecular Formula: C8H4BrNO
• DSSTOX Substance ID: DTXSID30626636
• Molecular Weight: 210.03 g/mol
• CAS RN: 89003-95-2

Description

4-Bromo-3-formylbenzonitrile is a chemical compound with the molecular formula C8H4BrNO. It has a molecular weight of 210.03 g/mol. The compound is also known by other names such as 5-Cyano-2-bromobenzaldehyde and 2-Bromo-5-cyanobenzaldehyde.

Molecular Structure Analysis

The molecular structure of 4-Bromo-3-formylbenzonitrile can be represented by the InChI code InChI=1S/C8H4BrNO/c9-8-2-1-6 (4-10)3-7 (8)5-11/h1-3,5H. The compound has a topological polar surface area of 40.9 Ų and a complexity of 196. It has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond.

Physical And Chemical Properties Analysis

4-Bromo-3-formylbenzonitrile has a molecular weight of 210.03 g/mol. It has an XLogP3-AA value of 1.8, indicating its partition coefficient between octanol and water. The compound has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond. Its exact mass and monoisotopic mass are both 208.94763 g/mol. The compound has a heavy atom count of 11.

Scientific Research Applications

Environmental Science: Tracer for Pollutant Studies

The compound’s unique signature makes it suitable as a tracer in environmental studies to track the movement and fate of pollutants in ecosystems, contributing to our understanding of environmental contamination and aiding in the development of remediation strategies.

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Safety and Hazards

4-Bromo-3-formylbenzonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Synthesis routes and methods

Procedure details

4-Bromo-3-dibromomethyl-benzonitrile (5.66 g, 16 mmol) was dissolved in EtOH (150 mL) and heated to 60° C. Silver nitrate (6.80 g, 40 mmol), prepared as a solution in H2O (40 mL), was added dropwise, and the reaction was heated to 75° C. and stirred overnight. The organic layer was decanted, concentrated, and filtered, and the residue was partitioned between EtOAc and H2O. The product was extracted with EtOAc, and the combined organic layers were concentrated and purified by silica gel chromatography (0-30% EtOAc in hexanes) to give 4-bromo-3-formyl-benzonitrile.